Cas no 686743-31-7 (N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide)

• Product Name: N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide
• CAS No: 686743-31-7
• MF: C₁₆H₁₃BrN₂O₃S
• MW: 393.255021810532
• CID: 5946680
• PubChem ID: 2157543
• Update Time: 2025-06-08

N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide
• 2-((1H-indol-3-yl)sulfonyl)-N-(4-bromophenyl)acetamide
• Acetamide, N-(4-bromophenyl)-2-(1H-indol-3-ylsulfonyl)-
• 686743-31-7
• AB00668925-01
• AKOS024585492
• SR-01000093232
• SR-01000093232-1
• F0590-0020
• N-(4-bromophenyl)-2-(1H-indol-3-ylsulfonyl)acetamide

• Inchi： 1S/C16H13BrN2O3S/c17-11-5-7-12(8-6-11)19-16(20)10-23(21,22)15-9-18-14-4-2-1-3-13(14)15/h1-9,18H,10H2,(H,19,20)
• InChI Key： ISTXTTHXTAFVHQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(Br)C=C1)(=O)CS(C1C2=C(NC=1)C=CC=C2)(=O)=O

Computed Properties

• Exact Mass: 391.98303g/mol
• Monoisotopic Mass: 391.98303g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 87.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide

N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide (CAS No. 686743-31-7): An Overview of a Promising Compound in Medicinal Chemistry

N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide (CAS No. 686743-31-7) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This article aims to provide a comprehensive overview of this compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide is characterized by a brominated phenyl group and an indole sulfonyl acetamide moiety. The presence of these functional groups imparts specific physicochemical properties that make it an attractive candidate for various biological studies. The compound's molecular formula is C₁₈H₁₅BrN₂O₃S, and its molecular weight is 409.29 g/mol.

The synthesis of N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide has been reported using several methodologies. One common approach involves the reaction of 4-bromoaniline with 2-(1H-indole-3-sulfonyl)acetyl chloride in the presence of a base such as triethylamine. This method provides good yields and purity, making it suitable for large-scale production. Another synthetic route involves the coupling of 4-bromophenylamine with 2-(1H-indole-3-sulfonyl)acetic acid using a coupling reagent like EDC·HCl and HOBt.

In terms of biological activities, N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes and receptors, which are implicated in several diseases. For instance, research has shown that this compound exhibits potent inhibitory activity against protein kinases, which are key targets in cancer therapy. Additionally, it has been found to modulate G protein-coupled receptors (GPCRs), making it a potential candidate for the treatment of neurological disorders.

Recent advancements in the field have further elucidated the mechanisms of action of N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide. A study published in the Journal of Medicinal Chemistry reported that this compound selectively binds to and inhibits the activity of cyclin-dependent kinases (CDKs), which are crucial for cell cycle regulation. This selective inhibition could potentially reduce off-target effects and improve therapeutic outcomes in cancer patients.

Beyond its potential as a therapeutic agent, N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide has also been explored for its use as a tool compound in biochemical research. Its ability to selectively modulate specific protein targets makes it valuable for studying signaling pathways and validating new drug targets. Researchers have utilized this compound to investigate the role of specific kinases in cellular processes such as apoptosis and cell proliferation.

In addition to its biological activities, the physicochemical properties of N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide have been extensively studied. Its solubility in various solvents, stability under different conditions, and pharmacokinetic properties are crucial for its application in drug development. Studies have shown that the compound exhibits good solubility in dimethyl sulfoxide (DMSO) and moderate solubility in water, which facilitates its use in both in vitro and in vivo experiments.

The safety profile of N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide is another important aspect that has been investigated. Toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, further studies are needed to fully understand its long-term safety and potential side effects.

In conclusion, N-(4-bromophenyl)-2-(1H-indole-3-sulfonyl)acetamide (CAS No. 686743-31-7) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure, potent biological activities, and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for advancing our understanding and treatment of various diseases.